(2-fluorophenyl){1-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1H-indol-3-yl}methanone

• IUPAC Name: 2-[3-(2-fluorobenzoyl)indol-1-yl]-1-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C21H19FN2O2/c22-18-9-3-1-8-16(18)21(26)17-13-24(19-10-4-2-7-15(17)19)14-20(25)23-11-5-6-12-23/h1-4,7-10,13H,5-6,11-12,14H2
• InChI Key: FOGOZFDOPIQRNA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CN2C=C(C3=CC=CC=C32)C(=O)C4=CC=CC=C4F
• Molecular Formula: C21H19FN2O2
• Molecular Weight: 350.4 g/mol

Description

(2-fluorophenyl){1-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1H-indol-3-yl}methanone, also known as FM2, is a synthetic compound used in scientific research. It is a potent and selective inhibitor of fatty acid amide hydrolase (FAAH), an enzyme that breaks down endocannabinoids in the body. FM2 has been studied for its potential therapeutic applications in various diseases, including pain, inflammation, and anxiety.

Mechanism of Action

(2-fluorophenyl){1-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1H-indol-3-yl}methanone is a potent and selective inhibitor of FAAH, an enzyme that breaks down endocannabinoids in the body. By inhibiting FAAH, this compound increases the levels of endocannabinoids in the body, which in turn activates cannabinoid receptors and produces a variety of physiological effects, including pain relief, reduced inflammation, and reduced anxiety.
Biochemical and Physiological Effects:
This compound has been shown to produce a variety of biochemical and physiological effects in preclinical studies. These effects include increased levels of endocannabinoids in the body, activation of cannabinoid receptors, reduced pain and inflammation, and reduced anxiety-like behavior.

Advantages and Limitations for Lab Experiments

(2-fluorophenyl){1-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1H-indol-3-yl}methanone has several advantages for use in lab experiments. It is a potent and selective inhibitor of FAAH, which makes it a useful tool for studying the endocannabinoid system. This compound has also been extensively characterized using various analytical techniques, which ensures the purity and quality of the compound. However, this compound has some limitations, including its potential toxicity and the need for careful dosing and administration.

Future Directions

There are several future directions for the study of (2-fluorophenyl){1-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1H-indol-3-yl}methanone. One area of research is the potential use of this compound in treating pain and inflammation in humans. Another area of research is the potential use of this compound in treating anxiety disorders. Additionally, there is ongoing research into the safety and toxicity of this compound, as well as the development of new synthetic compounds that target the endocannabinoid system. Overall, this compound is a promising compound for scientific research and has the potential to lead to new therapies for various diseases.

Scientific Research Applications

(2-fluorophenyl){1-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1H-indol-3-yl}methanone has been extensively studied for its potential therapeutic applications in various diseases, including pain, inflammation, and anxiety. In preclinical studies, this compound has been shown to reduce pain and inflammation by increasing the levels of endocannabinoids in the body. This compound has also been studied for its potential use in treating anxiety disorders, as it has been shown to reduce anxiety-like behavior in animal models.